Cas no 2229153-00-6 (ethyl 4-ethenyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-ethenyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229153-00-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5946237
• PubChem ID: 165625267
• Update Time: 2025-05-24

ethyl 4-ethenyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-ethenyl-1-methyl-1H-pyrazole-3-carboxylate
• 2229153-00-6
• EN300-1778720

• Inchi： 1S/C9H12N2O2/c1-4-7-6-11(3)10-8(7)9(12)13-5-2/h4,6H,1,5H2,2-3H3
• InChI Key： KADQGSWSCLGRCY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C=C)=CN(C)N=1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1Ų

Additional information on ethyl 4-ethenyl-1-methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Ethyl 4-Ethenyl-1-Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 2229153-00-6)

Ethyl 4-ethenyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229153-00-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyrazole core and ester functionality, serves as a versatile building block for synthesizing more complex molecules. Its molecular structure, featuring an ethenyl group at the 4-position and a methyl group at the 1-position, offers distinct reactivity patterns that are highly valued in modern synthetic chemistry.

The growing interest in ethyl 4-ethenyl-1-methyl-1H-pyrazole-3-carboxylate is partly driven by its potential applications in drug discovery. Researchers are exploring its utility as an intermediate in the synthesis of biologically active compounds, particularly those targeting inflammation and metabolic disorders. The pyrazole moiety is a common pharmacophore in many FDA-approved drugs, making this compound a focal point for medicinal chemists. Additionally, its ester group provides a handle for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

In the agrochemical sector, CAS No. 2229153-00-6 is being investigated for its role in developing novel pesticides and herbicides. The ethenyl group's reactivity allows for the incorporation of this compound into larger, more complex structures that can interact with specific biological targets in pests. This aligns with the industry's shift toward greener and more selective agrochemicals, reducing environmental impact while maintaining efficacy. The compound's stability under various conditions also makes it a reliable candidate for formulation studies.

From a material science perspective, ethyl 4-ethenyl-1-methyl-1H-pyrazole-3-carboxylate is being explored for its potential in polymer chemistry. The ethenyl group can participate in polymerization reactions, leading to the formation of functionalized polymers with tailored properties. These polymers could find applications in coatings, adhesives, and even electronic materials, where precise control over molecular architecture is crucial. The compound's compatibility with various polymerization techniques further enhances its appeal to researchers in this field.

The synthesis of ethyl 4-ethenyl-1-methyl-1H-pyrazole-3-carboxylate typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include the formation of the pyrazole ring, followed by functionalization at the 4-position with the ethenyl group. The ester moiety is usually introduced early in the synthesis to ensure stability during subsequent transformations. Recent advancements in catalytic methods have improved the efficiency of these processes, making the compound more accessible for large-scale applications.

Analytical characterization of CAS No. 2229153-00-6 is routinely performed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods confirm the compound's purity and structural integrity, which are critical for its intended applications. The compound typically appears as a colorless to pale yellow liquid under standard conditions, with solubility profiles that vary depending on the solvent system used.

One of the most frequently asked questions about ethyl 4-ethenyl-1-methyl-1H-pyrazole-3-carboxylate revolves around its stability and storage requirements. The compound is generally stable at room temperature when stored in a tightly sealed container under inert atmosphere. However, prolonged exposure to moisture or strong oxidizing agents should be avoided to prevent degradation. Proper handling and storage are essential to maintain its reactivity and shelf life.

Another common inquiry concerns the commercial availability of CAS No. 2229153-00-6. While the compound is not as widely available as some more common chemicals, it can be sourced from specialized chemical suppliers who cater to the pharmaceutical and agrochemical industries. Custom synthesis services are also an option for researchers requiring larger quantities or specific isotopic labeling for advanced studies.

The environmental and safety profile of ethyl 4-ethenyl-1-methyl-1H-pyrazole-3-carboxylate is another area of interest. While comprehensive toxicological data may be limited due to its specialized nature, standard laboratory safety protocols should be followed when handling this compound. This includes the use of personal protective equipment (PPE) and proper ventilation to minimize exposure. As with any chemical, a thorough risk assessment should be conducted prior to use.

Looking ahead, the future of ethyl 4-ethenyl-1-methyl-1H-pyrazole-3-carboxylate appears promising, with ongoing research uncovering new applications and synthetic routes. Its versatility as a building block in organic synthesis positions it as a valuable tool for addressing challenges in multiple scientific disciplines. As the demand for innovative chemical solutions grows, this compound is likely to play an increasingly important role in the development of next-generation materials and bioactive molecules.

In conclusion, ethyl 4-ethenyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229153-00-6) represents a fascinating intersection of chemistry and practical application. Its unique structural features and reactivity profile make it a compound of significant interest across various industries. Whether in the context of drug discovery, agrochemical development, or advanced materials, this molecule continues to demonstrate its value as a key player in modern chemical research and innovation.